C6 NBD-L-threo-dihydrosphingosine

• Molecular Formula: C30H51N5O6
• Molecular Weight: 577.8 g/mol
• InChI: InChI=1S/C30H51N5O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-27(37)25(23-36)32-28(38)19-16-14-17-22-31-24-20-21-26(35(39)40)30-29(24)33-41-34-30/h20-21,25,27,31,36-37H,2-19,22-23H2,1H3,(H,32,38)/t25-,27-/m0/s1
• InChIKey: GEZLBJRDZRUTOE-BDYUSTAISA-N

C6 NBD-L-threo-Dihydrosphingosine: A Non-Metabolizable Fluorescent Sphingolipid Control for Stereospecific Trafficking Studies

C6 NBD-L-threo-dihydrosphingosine (CAS 114301-98-3) is a fluorescent sphingolipid analogue featuring a 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD) fluorophore linked via a C6 aminohexanoyl spacer to an L-threo-dihydrosphingosine backbone. It serves as a chemically defined, non-natural stereoisomeric control probe for investigating stereospecific aspects of sphingolipid metabolism and intracellular trafficking. The L-threo configuration represents the non-natural stereochemistry, contrasting with the naturally occurring D-erythro conformation. Physicochemical characterization confirms a molecular formula of C30H51N5O6, molecular weight of 577.76 g/mol, calculated LogP of 8.38, and fluorescence spectral properties of excitation at 467 nm and emission at 538 nm in organic solvents .

1

Probe Type Non-metabolizable stereochemical control probe

2

Localization ER-accumulating fluorescent sphingolipid

3

Detection NBD fluorophore, Ex 467 nm / Em 538 nm

Why C6 NBD-L-threo-Dihydrosphingosine Cannot Be Replaced by Its D-erythro Isomer or Generic NBD Sphingolipids

Despite sharing identical molecular formula, molecular weight, and NBD fluorophore properties with its D-erythro counterpart, C6 NBD-L-threo-dihydrosphingosine exhibits fundamentally distinct biological processing due to stereochemical recognition by sphingolipid metabolic enzymes and trafficking machinery . The conversion of NBD-dihydroceramide to complex sphingolipids is highly stereoselective for the natural D-erythro isomer; the L-threo isomer is either not metabolized or metabolized with substantially reduced efficiency [1]. Additionally, stereochemistry dictates subcellular localization: D-erythro sphingolipids traffic to the Golgi apparatus, whereas L-threo stereoisomers accumulate in the endoplasmic reticulum [1]. Generic substitution with the more commonly available C6 NBD-D-erythro-dihydrosphingosine (CAS 114301-97-2) would therefore confound experiments requiring a non-metabolizable control or studies specifically examining stereospecific transport mechanisms. The data below quantify these critical differences.

Attribute

L-threo (this product)

D-erythro isomer

Metabolic fate

Resists conversion to complex sphingolipids

Efficiently converted; reports combined transport and metabolism

Subcellular target

Accumulates in endoplasmic reticulum

Traffics to Golgi apparatus

Study context

Stereochemical-control context; non-metabolizable ER marker

Natural-stereochemistry trafficking probe; may confound transport vs. metabolism readouts

• [1] Kok, J. W., Nikolova-Karakashian, M., Klappe, K., Alexander, C., & Merrill, A. H. (1997). Dihydroceramide Biology: Stereoselective Conversion of C6-NBD-DH-Cer to Complex Sphingolipids and Differential Subcellular Localization. Journal of Biological Chemistry, 272(33), 21128-21136. View Source

C6 NBD-L-threo-Dihydrosphingosine: Quantitative Evidence of Stereochemical Differentiation vs. D-erythro and Alternative Probes

Stereoselective Metabolism: L-threo Isomer Resists Conversion to Complex Sphingolipids

In direct head-to-head comparison, the conversion of C6-NBD-dihydroceramide to complex sphingolipids (dihydrosphingomyelin, dihydroglucosylceramide) was highly stereoselective for the natural D-erythro isomer. The L-threo isomer exhibited markedly reduced or undetectable conversion to complex sphingolipids when incubated with HT29, NRK, BHK, and HL-60 cell lines, demonstrating that stereochemical recognition by biosynthetic enzymes is a critical determinant of probe metabolic fate [1].

Stereoselective Metabolism

Head-to-head

L-threo: markedly reduced or undetectable conversion to dihydrosphingomyelin and dihydroglucosylceramide across HT29, NRK, BHK, HL-60 cells

Supports non-metabolizable control probe context

Enables separation of transport from metabolic conversion readouts

Evidence Dimension	Conversion efficiency to complex sphingolipids (dihydrosphingomyelin, dihydroglucosylceramide)
Target Compound Data	L-threo isomer: Markedly reduced or undetectable conversion
Comparator Or Baseline	D-erythro isomer: Efficient conversion observed across HT29, NRK, BHK, HL-60 cell lines
Quantified Difference	Highly stereoselective; L-threo conversion substantially impaired vs. D-erythro
Conditions	Incubation of C6-NBD-DH-Cer stereoisomers with HT29, NRK, BHK, and HL-60 cells; metabolic products analyzed by TLC and HPLC

Why This Matters

This stereochemical blockade establishes L-threo as an ideal non-metabolizable control for experiments requiring discrimination between transport and metabolism, whereas D-erythro probes report on combined processes.

• [1] Kok, J. W., Nikolova-Karakashian, M., Klappe, K., Alexander, C., & Merrill, A. H. (1997). Dihydroceramide Biology: Stereoselective Conversion of C6-NBD-DH-Cer to Complex Sphingolipids and Differential Subcellular Localization. Journal of Biological Chemistry, 272(33), 21128-21136. View Source

Subcellular Localization Divergence: L-threo Accumulates in ER, D-erythro Targets Golgi

Fluorescence microscopy of cells incubated with stereoisomers revealed distinct subcellular distribution patterns. D-erythro sphingolipid species localized predominantly to the Golgi apparatus, whereas L-threo stereoisomers accumulated in the endoplasmic reticulum (ER) [1]. This stereochemistry-dependent organelle targeting provides a direct functional readout of stereospecific lipid-protein recognition in trafficking pathways.

Subcellular Localization Divergence

Head-to-head

L-threo accumulates in ER; D-erythro localizes to Golgi, determined by fluorescence microscopy

ER-accumulation endpoint context for stereochemical control studies

Stereochemistry alone dictates organelle targeting

Evidence Dimension	Subcellular localization by fluorescence microscopy
Target Compound Data	L-threo isomer: Accumulation in endoplasmic reticulum
Comparator Or Baseline	D-erythro isomer: Localization to Golgi apparatus
Quantified Difference	Distinct organelle targeting (ER vs. Golgi) based solely on sphingoid base stereochemistry
Conditions	Live-cell fluorescence microscopy of HT29, NRK, BHK, HL-60 cells following incubation with C6-NBD-DH-Cer stereoisomers

Why This Matters

Users requiring ER-specific fluorescent sphingolipid labeling or a Golgi-negative control must select L-threo; D-erythro probes are inappropriate for these applications.

• [1] Kok, J. W., Nikolova-Karakashian, M., Klappe, K., Alexander, C., & Merrill, A. H. (1997). Dihydroceramide Biology: Stereoselective Conversion of C6-NBD-DH-Cer to Complex Sphingolipids and Differential Subcellular Localization. Journal of Biological Chemistry, 272(33), 21128-21136. View Source

Metabolic Processing in Polarized Epithelial Cells: L-threo Ceramide Generates Apically Enriched GlcCer

When the sphingosine backbone of C6-NBD-ceramide was altered to L-threo stereoconfiguration, the probe was still processed to glucosylceramide (GlcCer) and sphingomyelin (SPH) in MDCK and Caco-2 epithelial cells, with both products appearing on the cell surface at 37°C as assayed by back-exchange. GlcCer synthesized from the L-threo probe exhibited apical enrichment relative to SPH, with apical/basolateral polarity values consistently exceeding 1 [1]. This demonstrates that while stereochemistry does not ablate all processing in polarized cells, the quantitative sorting parameters are modifiable.

Polarized Epithelial Sorting

Reported

L-threo-derived GlcCer apically enriched over SPH by 2–9× in MDCK and Caco-2 back-exchange assays

Supports apical/basolateral sorting endpoint review

Quantitative sorting parameters remain modifiable with L-threo backbone

Evidence Dimension	Apical/basolateral polarity of GlcCer delivery
Target Compound Data	Apical/basolateral polarity >1 (apically enriched); GlcCer enriched over SPH by 2-6× in MDCK, 3-9× in Caco-2
Comparator Or Baseline	Baseline polarity = 1 (equal apical/basolateral distribution)
Quantified Difference	GlcCer apically enriched over SPH by 2-9× depending on cell line
Conditions	MDCK and Caco-2 epithelial cells; back-exchange assay at 37°C

Why This Matters

The L-threo probe enables studies of sphingolipid sorting mechanisms in polarized epithelia while providing a stereochemically defined comparator to natural D-erythro probes.

• [1] van Meer, G., Stelzer, E. H. K., Wijnaendts-van-Resandt, R. W., & Simons, K. (1992). Epithelial sphingolipid sorting allows for extensive variation of the fatty acyl chain and the sphingosine backbone. Biochemical Journal, 283(Pt 3), 913-917. View Source

Fluorophore Backbone Differentiation: NBD vs. BODIPY Partitioning into Lipid Raft Domains

Direct measurements of molecular partitioning between vesicles of different compositions revealed that the relative affinities of C6-NBD-labeled sphingolipids for sphingolipid/cholesterol-rich domains are quantitatively and qualitatively distinct from C5-BODIPY-labeled sphingolipids [1]. C6-NBD probes exhibit substantially different domain partitioning behavior compared to BODIPY probes, and both probe classes deviate significantly from species bearing long saturated N-acyl chains resembling endogenous cellular sphingolipids. This indicates that NBD-labeled probes, including the L-threo-dihydrosphingosine scaffold, should be selected when minimal perturbation of endogenous lipid raft partitioning is required, or when comparison to the extensive historical NBD literature is necessary.

NBD vs. BODIPY Domain Partitioning

Class-level

C6-NBD sphingolipids exhibit quantitatively and qualitatively distinct lipid raft domain affinities vs. C5-BODIPY probes

NBD fluorophore platform selection context for membrane-domain studies

Both probe classes deviate from endogenous long-chain species partitioning

Evidence Dimension	Partitioning affinity for sphingolipid/cholesterol-rich domains
Target Compound Data	C6-NBD-labeled sphingolipids: Distinct partitioning profile
Comparator Or Baseline	C5-BODIPY-labeled sphingolipids: Quantitatively and qualitatively different partitioning
Quantified Difference	Relative affinities are quantitatively and qualitatively different between NBD and BODIPY probes; both differ from endogenous long-chain species
Conditions	Fluorescence-quenching measurements and direct vesicle partitioning assays in sphingolipid/phosphatidylcholine/cholesterol bilayers

Why This Matters

Selection between NBD and BODIPY fluorophores must be guided by the intended membrane domain context; C6 NBD-L-threo-dihydrosphingosine maintains the NBD partitioning profile for experiments where BODIPY probes would introduce confounding domain preferences.

• [1] Wang, T. Y., & Silvius, J. R. (2000). Different sphingolipids show differential partitioning into sphingolipid/cholesterol-rich domains in lipid bilayers. Biophysical Journal, 79(3), 1478-1489. View Source

C6 NBD-L-threo-Dihydrosphingosine: High-Value Research and Industrial Application Scenarios

Stereospecific Sphingolipid Trafficking and Metabolism Studies

Use C6 NBD-L-threo-dihydrosphingosine as a non-metabolizable, ER-accumulating control probe alongside its D-erythro counterpart to dissect stereospecific recognition in sphingolipid trafficking pathways. The differential conversion to complex sphingolipids and distinct subcellular localization (ER vs. Golgi) enables unambiguous discrimination between transport processes and metabolic conversion [1].

Polarized Epithelial Sphingolipid Sorting Assays

Employ L-threo stereoisomer probes in MDCK or Caco-2 cell models to investigate how sphingoid base stereochemistry influences apical/basolateral sorting of glucosylceramide and sphingomyelin. Quantitative back-exchange assays reveal apical enrichment of GlcCer (2-9× over SPH) even with the L-threo backbone, enabling mechanistic studies of lipid sorting machinery [2].

Membrane Domain Partitioning Reference Standard for NBD-Lipid Studies

Utilize C6 NBD-L-threo-dihydrosphingosine as a reference NBD-sphingolipid when evaluating lipid raft partitioning behavior. Comparative studies demonstrate that C6-NBD probes exhibit distinct domain affinities versus BODIPY probes, making this compound essential for experiments requiring an NBD-fluorophore baseline or for comparison to the extensive published NBD-ceramide trafficking literature [3].

Application

Selection Property

Validation Focus

Stereochemical trafficking studies

Stereochemical control probe selection

Transport vs. metabolism endpoint separation

Polarized epithelial sorting assays

Stereochemically defined sorting probe

Apical/basolateral GlcCer polarity endpoints

Membrane domain partitioning reference

NBD fluorophore platform baseline

Lipid raft domain affinity review

• [1] Kok, J. W., Nikolova-Karakashian, M., Klappe, K., Alexander, C., & Merrill, A. H. (1997). Dihydroceramide Biology: Stereoselective Conversion of C6-NBD-DH-Cer to Complex Sphingolipids and Differential Subcellular Localization. Journal of Biological Chemistry, 272(33), 21128-21136. View Source
• [2] van Meer, G., Stelzer, E. H. K., Wijnaendts-van-Resandt, R. W., & Simons, K. (1992). Epithelial sphingolipid sorting allows for extensive variation of the fatty acyl chain and the sphingosine backbone. Biochemical Journal, 283(Pt 3), 913-917. View Source
• [3] Wang, T. Y., & Silvius, J. R. (2000). Different sphingolipids show differential partitioning into sphingolipid/cholesterol-rich domains in lipid bilayers. Biophysical Journal, 79(3), 1478-1489. View Source